Cas no 50798-94-2 (N-Benzyl-N-(2-methoxyphenyl)amine)

• Product Name: N-Benzyl-N-(2-methoxyphenyl)amine
• CAS No: 50798-94-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1073796
• PubChem ID: 9813173
• Update Time: 2025-04-20

N-Benzyl-N-(2-methoxyphenyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-(2-methoxyphenyl)amine
• 1087-S
• 5-ISOXAZOLECARBOXYLIC ACID, 3-METHYL-, 2-BENZYLHYDRAZIDE
• AC1L237T
• benzyl-(2-methoxy-phenyl)amine
• benzyl-(2-methoxy-phenyl)-amine
• LS-86608
• N-(2-methoxyphenyl)benzenemethanamine
• N-(2-methoxyphenyl)benzylamine
• N-benzyl-N'-< 3-methyl-isoxazolyl-(5)-carbonyl> hydrazin
• N-Benzyl-N'-< 3-methyl-isoxazolyl-(5)-carbonyl> -hydrazin
• N-benzyl-N-2-methoxyphenylamine
• SCHEMBL2877032
• HS-3391
• N-benzyl-2-methoxyaniline
• AKOS000231438
• OXCREIAATRYJNU-UHFFFAOYSA-N
• 50798-94-2
• (o-anisidino)phenylmethane

• MDL： MFCD10687753
• Inchi： 1S/C14H15NO/c1-16-14-10-6-5-9-13(14)15-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3
• InChI Key： OXCREIAATRYJNU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 326.9±17.0 °C at 760 mmHg
• Flash Point: 133.8±10.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Benzyl-N-(2-methoxyphenyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)